Cas no 1805580-11-3 (2-Bromo-3-fluoro-5-(trifluoromethyl)aniline)

2-Bromo-3-fluoro-5-(trifluoromethyl)aniline is a fluorinated aromatic amine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo, fluoro, and trifluoromethyl substituent on the aniline ring—enhance reactivity and enable selective functionalization, making it a valuable intermediate in cross-coupling reactions and heterocycle formation. The electron-withdrawing trifluoromethyl group improves metabolic stability in bioactive compounds, while the halogen substituents facilitate further derivatization. This compound is particularly useful in the development of fluorinated active ingredients, offering precise control over molecular properties. High purity grades ensure consistent performance in research and industrial applications.

2-Bromo-3-fluoro-5-(trifluoromethyl)aniline structure

1805580-11-3 structure

Product Name:2-Bromo-3-fluoro-5-(trifluoromethyl)aniline

CAS No:1805580-11-3

MF:C₇H₄BrF₄N

MW:258.0110

CID:5086970

PubChem ID:99770113

Update Time:2025-06-14

2-Bromo-3-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-fluoro-5-(trifluoromethyl)aniline
- 1805580-11-3
- E84241
- BS-51109
- Inchi： 1S/C7H4BrF4N/c8-6-4(9)1-3(2-5(6)13)7(10,11)12/h1-2H,13H2
- InChI Key： YBEHUJZOJJIDAZ-UHFFFAOYSA-N
- SMILES： BrC1C(=C([H])C(C(F)(F)F)=C([H])C=1N([H])[H])F

Computed Properties

Exact Mass: 256.94632g/mol
Monoisotopic Mass: 256.94632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26

2-Bromo-3-fluoro-5-(trifluoromethyl)aniline Pricemore >>

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